Cas no 1518-84-9 (2-Cyclopentylphenol)

• Product Name: 2-Cyclopentylphenol
• CAS No: 1518-84-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD00009952
• CID: 190943
• PubChem ID: 24854831
• Update Time: 2025-06-08

2-Cyclopentylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-cyclopentyl-
• 2-Cyclopentylphenol
• NULL
• NSC 407789
• o-Cyclopentylphenol
• 2-Cyclophentyl Phenol
• Phenol, o-cyclopentyl-
• 2-Cyclopentylphenol, o-cyclopentyl-
• 2-Cyclopentylphenol, 98+%
• 2-CYCLOPENTYLPHENOL, TECH., 95%
• 2-Cyclopentylphenol technical grade, 95%
• CS-15984
• CHEMBL111194
• EN300-7833798
• CS-0082782
• o-cyclopentyl-phenol
• J8GB7MQJ8S
• AI3-22765
• AMY6380
• 2-cyclopentyl phenol
• MFCD00009952
• FT-0665386
• 1518-84-9
• NSC407789
• 2-Cyclopentylphenol, technical grade, 95%
• BDBM50409549
• 2-Cyclopentyl-phenol
• CHEBI:167798
• SCHEMBL42554
• AKOS015912487
• InChI=1/C11H14O/c12-11-8-4-3-7-10(11)9-5-1-2-6-9/h3-4,7-9,12H,1-2,5-6H
• EINECS 216-179-5
• NS00015215
• DTXSID20164875
• J-008858
• NSC-407789
• o-Cyclopentylphenol; 2-Cyclopentylphenol; NSC 407789; o-Cyclopentylphenol;

• MDL： MFCD00009952
• Inchi： 1S/C11H14O/c12-11-8-4-3-7-10(11)9-5-1-2-6-9/h3-4,7-9,12H,1-2,5-6H2
• InChI Key： JHEKSKQMOBLXQS-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1CCCC1

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104465066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.6
• Molecular Weight: 162.23
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.9411 (rough estimate)
• Melting Point: 34-35 °C (lit.)
• Boiling Point: 148-150 °C/18 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.555(lit.)
• PSA: 20.23000
• LogP: 3.04980
• Solubility: Not available

2-Cyclopentylphenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-Cyclopentylphenol

Recent Advances in the Study of 2-Cyclopentylphenol (CAS: 1518-84-9): A Comprehensive Research Brief

2-Cyclopentylphenol (CAS: 1518-84-9) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential uses in drug development.

Recent studies have highlighted the significance of 2-Cyclopentylphenol as a versatile intermediate in organic synthesis. Its cyclopentyl group and phenolic hydroxyl moiety make it a valuable building block for the construction of more complex molecules. Researchers have explored various synthetic routes to optimize the yield and purity of 2-Cyclopentylphenol, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

In the realm of biological activity, 2-Cyclopentylphenol has shown promising results in preliminary pharmacological screenings. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in developing anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's role in antimicrobial research. A 2024 study in the European Journal of Pharmaceutical Sciences reported that 2-Cyclopentylphenol exhibits activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a candidate for further investigation as a novel antibiotic scaffold.

The pharmacokinetic properties of 2-Cyclopentylphenol have also been investigated in recent preclinical studies. Data from animal models indicate reasonable oral bioavailability and metabolic stability, though some challenges remain regarding its distribution profile. Researchers are currently exploring structural modifications to improve these characteristics while maintaining the compound's biological activity.

From a safety perspective, toxicological assessments of 2-Cyclopentylphenol have been conducted in accordance with OECD guidelines. Acute toxicity studies in rodents suggest a relatively favorable safety profile at therapeutic doses, with no significant organ toxicity observed in subchronic administration studies. However, comprehensive genotoxicity and carcinogenicity evaluations are still pending.

In conclusion, 2-Cyclopentylphenol (CAS: 1518-84-9) represents an interesting chemical entity with multiple potential applications in pharmaceutical development. While current research has established its basic pharmacological profile and synthetic accessibility, significant work remains to fully explore its therapeutic potential. Future studies should focus on structure-activity relationship optimization, detailed mechanism of action elucidation, and advanced preclinical evaluation to determine its viability as a drug candidate.